Cas no 1069114-80-2 (2-(2-bromo-4-methylphenyl)acetonitrile)

2-(2-bromo-4-methylphenyl)acetonitrile structure
1069114-80-2 structure
Product Name:2-(2-bromo-4-methylphenyl)acetonitrile
CAS No:1069114-80-2
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD18392226
CID:1181931
PubChem ID:83350262
Update Time:2025-04-20

2-(2-bromo-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-4-methylphenyl)acetonitrile
    • SureCN1423552
    • ACMC-20mjwm
    • CTK0C7679
    • 2H-pyran, 2-(2-bromo-4-methylphenoxy)tetrahydro-
    • 2-(2-bromo-4-methyl-phenoxy)-tetrahydropyran
    • AK140907
    • 2-(2-bromo-4-methylphenyl)acetonitrile
    • 2-(2-bromo-4-methylphenoxy)tetrahydro-2H-pyran
    • 2-bromo-4-methylphenylacetonitrile
    • (2-bromo-4-methyl-phenyl)-acetonitrile
    • AGN-PC-00O9SX
    • 2-(2-bromo-4-methylphenoxy)-tetrahydro-2H-pyran
    • MFCD18392226
    • A1-37541
    • AS-9722
    • SCHEMBL25275619
    • F86471
    • EN300-1912654
    • 1069114-80-2
    • DB-216292
    • AKOS023061095
    • MDL： MFCD18392226
    • Inchi： 1S/C9H8BrN/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6H,4H2,1H3
    • InChI Key： QVPPXJQQEUZIHP-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)C=CC=1CC#N

Computed Properties

  • Exact Mass: 208.98401g/mol
  • Monoisotopic Mass: 208.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

2-(2-bromo-4-methylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR111407-250mg
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abcr
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EN300-1912654-0.25g
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Enamine
EN300-1912654-1.0g
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Enamine
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